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For Immediate Release

[City, State] — [Date] — A comprehensive technical guide on the physical and chemical
properties of 9-Methoxymyrrhone, a natural sesquiterpene found in Myrrh, has been compiled
to serve as an in-depth resource for researchers, scientists, and drug development
professionals. This guide provides a structured overview of its chemical identity, and known
biological context, and lays the groundwork for future research into its therapeutic potential.

Chemical and Physical Properties

9-Methoxymyrrhone, a sesquiterpenoid isolated from the oleo-gum resin of Commiphora
myrrha, possesses a distinct molecular architecture that contributes to its biological activities.
The compound has been identified with the CAS number 1809980-22-0 and a molecular
formula of C1sH180s3, corresponding to a molecular weight of 258.31 g/mol .[1] Its IUPAC name
is (8R)-4-methoxy-1,5,8-trimethyl-6H,7H,8H,9H-naphtho[2,1-b]furan-6-one.

While detailed experimental data on physical properties such as melting and boiling points are
not extensively documented in publicly available literature, its classification as a
sesquiterpenoid suggests it is likely a viscous oil or a low-melting solid at room temperature. Its
solubility is expected to be higher in organic solvents than in water.
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Table 1: Chemical and Physical Properties of 9-Methoxymyrrhone

Property Value Source

(8R)-4-methoxy-1,5,8-
IUPAC Name trimethyl-6H,7H,8H,9H- MolPort
naphtho[2,1-b]furan-6-one

CAS Number 1809980-22-0 MCE, DC Chemicals
Molecular Formula C16H1803 MCE, DC Chemicals
Molecular Weight 258.31 g/mol MCE, DC Chemicals
Purity (Typical) =>98% (by HPLC) Chengdu Lemeitian
Appearance Powder ScreenLib

Powder: -20°C for 2 years; In
Storage Conditions DMSO: 4°C for 2 weeks, -80°C  DC Chemicals

for 6 months

Spectroscopic Data

The structural elucidation of 9-Methoxymyrrhone relies on standard spectroscopic techniques,
including High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance
(NMR), and Mass Spectrometry (MS), as indicated by commercial suppliers.[2] While specific
spectral data from primary research publications remains elusive, the chemical structure
suggests characteristic signals that would be observed in tH and 3C NMR spectra, as well as a
distinct fragmentation pattern in MS.

Biological Activity and Potential Sighaling Pathways

9-Methoxymyrrhone belongs to the furanosesquiterpenoid class of compounds, which are
major constituents of Myrrh and are known to possess a range of biological activities.[1][3]

Furanosesquiterpenoids from Commiphora myrrha have been reported to exhibit cytotoxic,
anti-inflammatory, antibacterial, and antifungal properties.[4]

The precise mechanism of action for 9-Methoxymyrrhone has not been definitively
established. However, related furanosesquiterpenoids from Myrrh have been shown to induce

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://cdlemt.lookchem.com/products/CasNo-1809980-22-0-9-Methymyrrhone-CAS-No-1809980-22-0-28523393.html
https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://scispace.com/pdf/myrrh-commiphora-chemistry-57cbmp1udu.pdf
https://pubmed.ncbi.nlm.nih.gov/11720534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6978635/
https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

apoptosis in cancer cells. This suggests that 9-Methoxymyrrhone could potentially modulate
signaling pathways involved in cell proliferation and death.

A plausible area of investigation for the mechanism of action of furanosesquiterpenoids like 9-
Methoxymyrrhone involves pathways that regulate apoptosis. The diagram below illustrates a
generalized apoptotic signaling pathway that could be influenced by such compounds.
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Figure 1. Generalized apoptotic signaling pathways potentially modulated by 9-
Methoxymyrrhone.

Experimental Protocols
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Isolation of Furanosesquiterpenoids from Commiphora
myrrha

A general procedure for the isolation of furanosesquiterpenoids from Myrrh resin involves
solvent extraction followed by chromatographic separation.

Protocol:

o Extraction: The powdered oleo-gum resin of Commiphora myrrha is extracted with a suitable
organic solvent, such as ethanol or a mixture of chloroform and methanol.

o Fractionation: The crude extract is then subjected to column chromatography over silica gel.

« Purification: Elution is performed with a gradient of solvents, typically starting with a non-
polar solvent like hexane and gradually increasing the polarity with ethyl acetate. Fractions
are collected and monitored by Thin Layer Chromatography (TLC).

» Final Purification: Fractions containing compounds with similar Rf values are combined and
further purified using techniques like preparative High-Performance Liquid Chromatography
(HPLC) to yield pure furanosesquiterpenoids.

The workflow for this process is outlined below.
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Figure 2. General workflow for the isolation of 9-Methoxymyrrhone from Myrrh resin.

Conclusion

9-Methoxymyrrhone represents a promising natural product for further investigation in the
field of drug discovery. This technical guide consolidates the currently available information on
its physical and chemical properties, providing a valuable starting point for researchers. The
elucidation of its specific biological targets and signaling pathways will be crucial in unlocking

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body-img#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15558932/docs?utm_src=pdf-body#unveiling-9-methoxymyrrhone-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

its full therapeutic potential. Further studies are warranted to isolate and characterize this
compound fully, and to explore its pharmacological effects in various disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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